4-Cyclohexyl-2,6-dimethylaniline

• CAS No.: 42014-61-9
• Molecular Formula: C14H21N
• Molecular Weight: 203.32 g/mol
• IUPAC Name: 4-cyclohexyl-2,6-dimethylaniline
• InChI: InChI=1S/C14H21N/c1-10-8-13(9-11(2)14(10)15)12-6-4-3-5-7-12/h8-9,12H,3-7,15H2,1-2H3
• InChI Key: SVDJHRSPMSGWPI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1N)C)C2CCCCC2

Description

4-Cyclohexyl-2,6-dimethylaniline is an organic compound with the molecular formula C14H21N It is a derivative of aniline, where the aniline ring is substituted with a cyclohexyl group and two methyl groups at the 2 and 6 positions

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Cyclohexyl-2,6-dimethylaniline can be achieved through several methods. One common approach involves the catalytic hydrogenation of 4-Cyclohexyl-2,6-dimethyl nitrobenzene. This reaction typically uses a palladium catalyst under hydrogen gas at elevated temperatures and pressures .

Industrial Production Methods

In industrial settings, the production of this compound often involves the use of continuous flow reactors to ensure consistent quality and yield. The process may include steps such as nitration, reduction, and purification to obtain the desired compound with high purity .

Chemical Reactions Analysis

Types of Reactions

4-Cyclohexyl-2,6-dimethylaniline undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding quinone derivatives.

Reduction: It can be reduced to form cyclohexyl-2,6-dimethylcyclohexylamine.

Substitution: Electrophilic substitution reactions can occur on the aromatic ring, leading to various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Hydrogen gas in the presence of a palladium catalyst is typically used.

Substitution: Reagents such as halogens, nitrating agents, and sulfonating agents are commonly employed.

Major Products Formed

The major products formed from these reactions include quinone derivatives, cyclohexylamines,